(R)-3-(benzylamino)azepan-2-one

• IUPAC Name: (3R)-3-(benzylamino)azepan-2-one
• InChI: InChI=1S/C13H18N2O/c16-13-12(8-4-5-9-14-13)15-10-11-6-2-1-3-7-11/h1-3,6-7,12,15H,4-5,8-10H2,(H,14,16)/t12-/m1/s1
• InChI Key: JRGFAORRKSDLLX-GFCCVEGCSA-N
• Canonical SMILES: C1CCNC(=O)C(C1)NCC2=CC=CC=C2
• Isomeric SMILES: C1CCNC(=O)[C@@H](C1)NCC2=CC=CC=C2
• Molecular Formula: C13H18N2O
• DSSTOX Substance ID: DTXSID50654517
• Molecular Weight: 218.29 g/mol
• CAS RN: 955114-24-6

Description

“®-3-(benzylamino)azepan-2-one” is a derivative of azepan-2-one. Azepan-2-one derivatives have been reported to be a new class of CB2 agonists, which selectively target the cannabinoid receptor CB2. This makes them an attractive therapeutic strategy for the treatment of inflammatory pain without psychiatric side effects mediated by the cannabinoid receptor CB1.

Synthesis Analysis

Azepan-2-one can be produced from cyclohexanone via Beckmann rearrangement. In this process, cyclohexanone is first converted into cyclohexanone oxime by reacting it with hydroxylamine sulphate.

Molecular Structure Analysis

While specific molecular structure analysis for “®-3-(benzylamino)azepan-2-one” is not available, related compounds such as 2-phenyl-1-benzopyran-4-one derivatives have been synthesized and evaluated as inhibitors of acetylcholinesterases (AChEs), advanced glycation end product (AGEs) formation, and also for their radical scavenging activity.

Chemical Reactions Analysis

The production of azepan-2-one involves a Beckmann rearrangement process. Cyclohexanone is first converted into cyclohexanone oxime by reacting it with hydroxylamine sulphate.

Scientific Research Applications

Protein Kinase Inhibition

(R)-3-(benzylamino)azepan-2-one derivatives have been synthesized and evaluated for their inhibitory activity against protein kinase B (PKB-alpha) and protein kinase A (PKA). Structural modifications were made to improve plasma stability and in vitro inhibitory activity, leading to the identification of compounds with potent inhibitory effects, like N-[(3R,4R)-4-[4-(2-fluoro-6-hydroxy-3-methoxy-benzoyl)-benzoylamino]-azepan-3-yl]-isonicotinamide which exhibited a high level of activity (IC50 PKB-alpha = 4 nM) (Breitenlechner et al., 2004).

Synthesis of Benzo[b]azapin-3-ones

A novel phosphine-catalyzed intermolecular cyclization between 2-sulfonamidobenzaldehyes and ynones was reported, serving as a pathway for constructing benzo[b]azepin-3-ones. These compounds, many of which function as angiotensin-converting enzyme inhibitors, were synthesized in good to excellent yields under mild conditions (Zhang et al., 2019).

Synthesis of Benzazepinoisoquinolinones

This compound derivatives were utilized in the synthesis of benzo[3,4]azepino[1,2-b]isoquinolinones, targeting inhibition of topoisomerase I (topo I). These compounds demonstrated potent cytotoxicity, although their effects were not directly related to topo I inhibition, as assessed through spectral analyses and docking studies (Van et al., 2011).

Mechanism of Action

Azepan-2-one derivatives, such as “®-3-(benzylamino)azepan-2-one”, act as CB2 agonists. They selectively target the cannabinoid receptor CB2, providing a therapeutic strategy for the treatment of inflammatory pain without the psychiatric side effects that are mediated by the cannabinoid receptor CB1.